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Compound of Interest

tert-Butyl 2-(3-

Compound Name: fluorophenyl)propan-2-
ylcarbamate

CAS No.: 689232-63-1

Cat. No.: B2798596

Get Quote

\ J

Primary Compound Identity:tert-Butyl (1-(4-fluorophenyl)propan-2-yl)carbamate Common
Designation:N-Boc-4-Fluoroamphetamine (N-Boc-4-FA)

Executive Summary & Chemical Identity

The molecular formula C14aH20FNO: represents a carbamate-protected amine. In the context of
pharmaceutical research and forensic standards, this structure most frequently corresponds to
the tert-butoxycarbonyl (Boc) protected form of 4-Fluoroamphetamine (4-FA). This protection
strategy is employed to mask the reactive primary amine during multi-step synthesis or to
increase lipophilicity for analytical separation.

Core Identity Matrix
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Property Specification

tert-Butyl (1-(4-fluorophenyl)propan-2-
UPAC Name yI)carbaymfate( Premae?
Molecular Formula C14H20FNO:2
Molecular Weight 253.32 g/mol
Exact Mass 253.1478 g/mol
Core Scaffold Fluorinated Phenylpropylamine
Functional Group Carbamate (Urethane)

N-Boc-2-FA, N-Boc-3-FA, N-Boc-N-methyl-4-

fluorophenethylamine

Isomeric Variations

Structural Elucidation & Molecular Geometry

The Ci14H20FNO2 molecule is constructed from three distinct structural domains: the fluorinated
aromatic ring, the aliphatic propyl chain, and the bulky tert-butyl carbamate moiety.

Fragment Analysis

e Fluorophenyl Ring (CeH4F): A benzene ring substituted with a fluorine atom. The high
electronegativity of fluorine (3.98 Pauling) induces a strong dipole moment and metabolic
resistance at the para position.

e Propyl Backbone (-CH2-CH(CHs)-): A chiral alkyl chain linking the aromatic ring to the
nitrogen. The presence of the chiral center at the C2 position creates two enantiomers: (S)
and (R).

e Boc-Carbamate Group (-NH-CO-O-C(CHs)3): A bulky, acid-labile protecting group. The tert-
butyl group provides significant steric hindrance, preventing nucleophilic attacks on the
nitrogen.

Stereochemistry

The molecule possesses one stereocenter at the alpha-carbon (C2 of the propyl chain).
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e (S)-Enantiomer: Derived from (S)-4-Fluoroamphetamine.
» (R)-Enantiomer: Derived from (R)-4-Fluoroamphetamine.

o Note: Synthetic batches are often racemic unless chiral resolution is performed on the
precursor amine.

Structural Visualization (DOT Diagram)

The following diagram illustrates the hierarchical composition of the molecule.

4-Fluorophenyl Group
C1-C1' Bond (Lipophilic/Electronic)

N-C Bond

C14H20FNO2
(N-Boc-4-FA)

Propyl Chain
(Chiral Center)

Boc-Carbamate
(Steric Bulk)

Click to download full resolution via product page

Figure 1: Structural decomposition of N-Boc-4-Fluoroamphetamine showing the three primary
pharmacophores.

Physicochemical Properties

Understanding the physical behavior of C1aH20FNO: is essential for purification and handling.
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Parameter Value | Description Causality/Relevance
Calculated from atomic
. weights: C(12.01)14 +
Molecular Weight 253.32 g/mol

H(1.008)20 + F(19.00)1 +
N(14.01)1 + O(16.00)*2.

Physical State

White Solid or Viscous Oil

The Boc group disrupts
intermolecular hydrogen
bonding compared to the free
amine, often lowering the

melting point.

LogP (Predicted)

~3.2-3.5

High lipophilicity due to the
tert-butyl group and
fluorination, making it soluble
in organic solvents (DCM,

EtOAC) but insoluble in water.

pKa

N/A (Non-basic)

The lone pair on the nitrogen is
delocalized into the carbonyl,
rendering the molecule non-
basic compared to the parent

amine (pKa ~9.9).

Synthesis & Formation Protocol

The synthesis of C14aH20FNO:2 is a standard amine protection reaction. It is typically formed by

reacting 4-fluoroamphetamine with Di-tert-butyl dicarbonate (Boc20).

Reaction Mechanism

The reaction proceeds via a nucleophilic acyl substitution. The lone pair of the primary amine

attacks the carbonyl carbon of the Boc anhydride, displacing tert-butanol and COs-.

Reaction Equation:

Experimental Workflow
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This protocol ensures high yield and purity.

e Preparation: Dissolve 1.0 eq of 4-Fluoroamphetamine (hydrochloride salt) in
Dichloromethane (DCM).

o Neutralization: Add 1.5 eq of Triethylamine (TEA) or Diisopropylethylamine (DIPEA) to
liberate the free base.

» Addition: Cool to 0°C. Dropwise add 1.1 eq of Di-tert-butyl dicarbonate (Boc20) dissolved in
DCM.

e Reaction: Allow to warm to room temperature and stir for 4-12 hours. Monitor via TLC
(Silica, 20% EtOAc/Hexane).

o Workup: Wash organic layer with 1M HCI (to remove unreacted amine), saturated NaHCOs,
and Brine.

Isolation: Dry over MgSOa, filter, and concentrate in vacuo.

Synthesis Logic Diagram
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Figure 2: Step-wise synthetic pathway for the formation of the carbamate.

Analytical Characterization

To validate the identity of C1aH20FNO2, researchers must employ spectroscopic techniques.

The following data points are characteristic of this specific carbamate.

Nuclear Magnetic Res

e 'H NMR (CDClIs, 400 MHz):

onance (NMR) Spectroscopy

o 0 1.44 (s, 9H): The intense singlet of the tert-butyl group is the diagnostic signature of the

Boc moiety.

o 0 1.10 (d, 3H): Doublet corresponding to the terminal methyl group of the propyl chain.
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[e]

0 2.60-2.80 (m, 2H): Benzylic protons (-CHz-).

o

0 3.85 (br s, 1H): Methine proton (-CH-) adjacent to the nitrogen.

[¢]

0 4.50 (br s, 1H): Carbamate NH proton (exchangeable).

[e]

0 6.95-7.15 (m, 4H): Aromatic protons showing the characteristic splitting pattern of a
para-substituted fluorobenzene.

e F NMR:

o 0 -116.0 ppm: Single peak indicating the fluorine atom attached to the benzene ring.

Infrared Spectroscopy (IR)

e 1680-1705 cm~1: Strong C=0 stretching vibration (Carbamate Carbonyl). This distinguishes
the carbamate from the starting amine (which lacks C=0).

e 3350 cm~1: N-H stretching vibration.

Mass Spectrometry (GC-MS)

e Molecular lon: Weak or absent [M]* at m/z 253.

o Base Peak: Often m/z 57 (tert-butyl cation) or m/z 136 (fluorophenylpropene fragment) due
to the labile nature of the Boc group under electron impact (El).

Deprotection & Reactivity

The utility of C14aH20FNO:2 lies in its reversibility. The Boc group can be removed to regenerate
the amine or to allow for further functionalization.

Deprotection Protocol:
e Dissolve C14H20FNO2z in DCM.
e Add Trifluoroacetic acid (TFA) (1:1 v/v ratio).

e Stir for 1 hour at room temperature.
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o Evaporate TFA/DCM to yield the amine trifluoroacetate salt.

Causality: The acidic environment protonates the carbamate oxygen, leading to the elimination
of the tert-butyl cation (as isobutylene) and decarboxylation, cleanly regenerating the amine [1].
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C14H20FNO2 Carbamate]. BenchChem, [2026]. [Online PDF]. Available at:
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molecular-weight-of-c-h-fno-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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